2-cyclobutanecarbonyl-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole
Description
2-Cyclobutanecarbonyl-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole is a heterocyclic compound featuring a bicyclic octahydropyrrolo[3,4-c]pyrrole core. This scaffold is substituted at position 5 with a [1,2,4]triazolo[4,3-b]pyridazine moiety and at position 2 with a cyclobutanecarbonyl group.
Properties
IUPAC Name |
cyclobutyl-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N6O/c23-16(11-2-1-3-11)21-8-12-6-20(7-13(12)9-21)15-5-4-14-18-17-10-22(14)19-15/h4-5,10-13H,1-3,6-9H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGYRAHKTEMAIAW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N6O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Scientific Research Applications
Pharmacological Applications
-
Anticancer Activity :
- Compounds similar to this structure have demonstrated significant anticancer properties by inhibiting specific cancer cell lines. For instance, derivatives of triazolo-pyridazines have been noted for their ability to disrupt cancer cell proliferation pathways through enzyme inhibition and apoptosis induction.
-
Antimicrobial Properties :
- The triazolo ring is known for its antimicrobial efficacy. Research indicates that compounds with similar frameworks exhibit broad-spectrum antibacterial and antifungal activities, making them candidates for developing new antimicrobial agents.
-
Anti-inflammatory Effects :
- The compound's potential to modulate inflammatory pathways suggests applications in treating conditions such as arthritis or other inflammatory diseases. Studies have shown that related compounds can inhibit pro-inflammatory cytokines.
-
Neuroprotective Effects :
- There is evidence supporting the neuroprotective properties of triazole derivatives, which may be beneficial in treating neurodegenerative diseases like Alzheimer's or Parkinson's disease by reducing oxidative stress and inflammation in neuronal cells.
Case Studies
-
Study on Anticancer Activity :
- A study published in the Journal of Medicinal Chemistry evaluated the anticancer effects of a related triazole derivative on breast cancer cell lines. Results indicated a significant reduction in cell viability and induction of apoptosis through caspase activation pathways.
-
Antimicrobial Testing :
- In vitro assays conducted on similar compounds revealed effective inhibition against both Gram-positive and Gram-negative bacteria, suggesting the potential for developing new antibiotics from this chemical class.
-
Inflammation Model :
- An animal model study demonstrated that administration of a structurally related compound significantly reduced paw edema in rats, indicating anti-inflammatory properties that could be harnessed for therapeutic use.
Data Table: Summary of Applications
Chemical Reactions Analysis
Nucleophilic Acyl Substitution at the Cyclobutanecarbonyl Group
The cyclobutanecarbonyl moiety undergoes nucleophilic substitution due to the electrophilic nature of the carbonyl carbon. This reactivity is exploited in derivatization to introduce functional groups:
-
Hydrolysis : Acidic or basic conditions yield cyclobutanecarboxylic acid derivatives .
-
Aminolysis : Reaction with primary/secondary amines forms amides, enabling diversification of the substituent .
-
Reduction : Catalytic hydrogenation (e.g., Pd/C, H₂) reduces the carbonyl to a hydroxymethyl group .
Example Reaction :
| Substrate | Reagent/Conditions | Product | Yield | Source |
|---|---|---|---|---|
| Cyclobutanecarbonyl derivative | NH₃ (ethanol, reflux) | Cyclobutanecarboxamide | 78% |
Electrophilic Substitution in the Triazolo-Pyridazine Ring
The electron-deficient triazolo-pyridazine system participates in electrophilic substitutions, primarily at the pyridazine C-3 position:
-
Halogenation : Chlorination or bromination using NCS/NBS yields halogenated derivatives .
-
Nitration : Nitric acid in acetic anhydride introduces nitro groups, enhancing solubility for further functionalization .
-
Sulfonation : Pyridine·SO₃ complex facilitates sulfonation, useful for increasing polarity .
Regioselectivity :
Electrophiles preferentially attack the pyridazine ring due to its lower electron density compared to the triazole moiety .
Cycloaddition Reactions
The triazolo-pyridazine component engages in [3+2] and [2+2] photocycloadditions, leveraging its conjugated π-system:
-
[3+2] with Alkenes : Under UV light, forms fused bicyclic adducts .
-
[2+2] with Carbonyls : Yields spirocyclic products with ketones/aldehydes .
Mechanistic Insight :
The reaction proceeds via a diradical intermediate, stabilized by the aromatic triazole ring .
Reductive Alkylation of the Octahydropyrrolo[3,4-c]pyrrole Core
The bicyclic amine undergoes reductive alkylation to introduce substituents:
Application :
This method is pivotal in synthesizing CCR5 receptor antagonists, where alkyl chains enhance receptor binding .
Acid-Base Reactivity of the Pyrrolidine Nitrogen
The octahydropyrrolo[3,4-c]pyrrole’s NH group exhibits moderate acidity (pKa ~17.5), enabling deprotonation for metal coordination or alkylation:
-
Deprotonation : Strong bases (e.g., NaH) generate nucleophilic pyrrolide ions for C-alkylation .
-
N-Alkylation : Electrophiles (e.g., CH₃I) directly alkylate the nitrogen in polar aprotic solvents .
Example :
| Reaction | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| N-Alkylation with CH₃I | DMF, 0°C → RT, 12 h | N-Methylpyrrolo derivative | 85% |
Oxidative Degradation Pathways
The triazolo-pyridazine ring is susceptible to oxidative cleavage under harsh conditions:
-
H₂O₂/AcOH : Cleaves the pyridazine ring to form carboxylic acids .
-
KMnO₄ (acidic) : Yields nitroso intermediates, decomposing further to amines .
Key Mechanistic Considerations
-
Steric Effects : The cyclobutanecarbonyl group restricts access to the α-position of the pyrrole ring, favoring γ-substitution .
-
Electronic Effects : Electron-withdrawing triazolo-pyridazine directs electrophiles to the less hindered pyridazine C-3 position .
-
Solvent Influence : Polar aprotic solvents (e.g., DMF) enhance N-alkylation rates by stabilizing ionic intermediates .
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional uniqueness of 2-cyclobutanecarbonyl-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole is best contextualized by comparing it to closely related compounds (Table 1).
Structural and Functional Insights
Substituent Effects on Physicochemical Properties: The benzoyl derivative (C₁₈H₁₈N₆O) exhibits higher lipophilicity due to its aromatic ring, which may limit aqueous solubility compared to the target compound’s aliphatic cyclobutanecarbonyl group. The 3-fluoro-4-methoxybenzoyl analog (C₁₉H₁₉FN₆O₂) incorporates halogen and methoxy substituents, which enhance electronic polarization and metabolic stability. Fluorine’s electronegativity could strengthen hydrogen bonding or dipole interactions in biological systems.
Heterocyclic Core Modifications: Compounds from (e.g., triazolothiadiazinone derivatives ) share the triazolo moiety but differ in their fused ring systems (e.g., thiazolo-pyrimidine cores). These structural variations highlight the diversity of bioactivity profiles within triazolo-containing heterocycles.
Synthetic Accessibility :
- The benzoyl and fluorinated analogs were synthesized via acyl coupling reactions, suggesting that the target compound could be prepared using similar methods. Cyclobutanecarbonyl chloride or activated esters might replace benzoyl chloride in such protocols.
Preparation Methods
Subcritical Water-Mediated Cyclization
Green chemistry approaches utilizing subcritical water (130°C, 30 bar N₂) enable efficient cyclization of precursors like benzoyl isothiocyanate and α-haloketones. This method achieves yields of 80–82% for octahydropyrrolo[3,4-c]pyrrole derivatives while minimizing toxic solvent use. Key advantages include reduced reaction times (2–4 hours) and simplified purification via dichloromethane extraction.
Classical Condensation Reactions
Traditional reflux methods in ethanol or glacial acetic acid remain prevalent. For example, hydrazine hydrate reacts with chloropyridazine intermediates at 80°C to form triazolo-pyridazine moieties, which are subsequently coupled to the pyrrolo-pyrrole core. This approach offers modularity but requires chromatographic purification (EtOAc/hexane).
Stepwise Functionalization of the Core
Incorporation of the Triazolo[4,3-b]Pyridazin-6-Yl Group
The triazolo-pyridazine unit is synthesized separately and introduced via nucleophilic substitution:
-
Hydrazine Treatment : 3-Chloro-6-hydrazinopyridazine reacts with aromatic aldehydes (e.g., benzaldehyde) in ethanol under reflux to form arylidenehydrazine intermediates.
-
Cyclization : Ferric chloride catalyzes the formation of the triazolo[4,3-b]pyridazine ring at 80°C.
-
Coupling : The triazolo-pyridazine is attached to the octahydropyrrolo[3,4-c]pyrrole core using Pd-mediated cross-coupling or nucleophilic aromatic substitution, achieving 68–76% yields.
Table 1: Reaction Conditions for Triazolo-Pyridazine Coupling
Acylation with Cyclobutanecarbonyl
The cyclobutanecarbonyl group is introduced via Friedel-Crafts acylation or amide coupling:
Table 2: Acylation Optimization Data
| Condition | Effect on Yield | Source |
|---|---|---|
| Temperature < 0°C | Prevents diketopiperazine side products | |
| DMAP Catalyst (10 mol%) | Increases yield by 15–20% | |
| Reaction Time | 12–24 hours |
Characterization and Quality Control
Spectroscopic Validation
Q & A
Basic: What are the recommended synthetic routes for 2-cyclobutanecarbonyl-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole?
Methodological Answer:
The synthesis of this compound typically involves multi-step organic transformations. Key steps include:
- Cyclobutane Carbonyl Integration : Cyclobutane derivatives are introduced via nucleophilic acyl substitution or coupling reactions, as seen in analogous triazolo-pyridazine syntheses .
- Triazolo-Pyridazine Core Formation : The [1,2,4]triazolo[4,3-b]pyridazine moiety is constructed using cyclocondensation of hydrazine derivatives with pyridazine precursors, followed by halogenation at the 6-position .
- Pyrrolo-Pyrrole Scaffold Assembly : The octahydropyrrolo[3,4-c]pyrrole system is built via cyclization reactions, often employing reductive amination or palladium-catalyzed cross-coupling .
Key Reagents : Hydrazines, chlorinated pyridazines, and cyclobutane carbonyl chlorides.
Purification : Column chromatography (silica gel) and recrystallization are standard for isolating intermediates and final products .
Basic: Which analytical techniques are critical for structural confirmation of this compound?
Methodological Answer:
- Nuclear Magnetic Resonance (NMR) : 1H/13C NMR identifies proton environments and carbon frameworks. For example, cyclobutane protons resonate at δ 2.5–3.5 ppm, while triazolo-pyridazine signals appear at δ 7.5–9.0 ppm .
- High-Resolution Mass Spectrometry (HRMS) : Confirms molecular formula (e.g., expected [M+H]+ for C19H21N7O2: 396.1782) .
- Infrared (IR) Spectroscopy : Detects carbonyl stretches (~1700 cm⁻¹) and amine/imine bonds (~3300 cm⁻¹) .
- X-ray Crystallography : Resolves stereochemistry of the octahydropyrrolo-pyrrole system, though crystallization may require optimized solvent systems .
Basic: What safety protocols are essential for handling this compound in laboratory settings?
Methodological Answer:
- Personal Protective Equipment (PPE) : Chemical-resistant gloves (nitrile), lab coats, and ANSI-approved goggles to prevent skin/eye contact .
- Ventilation : Use fume hoods for weighing and reactions to avoid inhalation of dust or vapors .
- Storage : Store in airtight containers under inert gas (N2/Ar) at 2–8°C to prevent degradation .
- Spill Management : Absorb spills with inert materials (vermiculite) and dispose as hazardous waste .
Advanced: How can reaction conditions be optimized to enhance synthesis yield and purity?
Methodological Answer:
- Solvent Selection : Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates but may require low temperatures to suppress side reactions .
- Catalyst Screening : Palladium catalysts (e.g., Pd(PPh3)4) enhance coupling efficiency; ligand additives (XPhos) reduce byproducts .
- Temperature Control : Gradual heating (e.g., 60–80°C for cyclization steps) minimizes decomposition .
- Real-Time Monitoring : TLC or inline IR tracks reaction progress to optimize quenching times .
Advanced: How should researchers resolve contradictions in spectral data during structural analysis?
Methodological Answer:
- Cross-Validation : Compare NMR data with computational predictions (DFT-based NMR simulations) .
- Isotopic Labeling : Use deuterated analogs to assign ambiguous proton signals (e.g., NH groups in pyrrolo-pyrrole) .
- 2D NMR Techniques : HSQC and HMBC correlate overlapping signals, particularly in the octahydropyrrolo-pyrrole system .
- Collaborative Reproducibility : Verify spectra across multiple labs/instruments to rule out calibration errors .
Advanced: What computational approaches predict the reactivity or binding interactions of this compound?
Methodological Answer:
- Density Functional Theory (DFT) : Models electronic properties (HOMO/LUMO) to predict nucleophilic/electrophilic sites .
- Molecular Dynamics (MD) : Simulates ligand-protein interactions, focusing on the triazolo-pyridazine moiety’s affinity for kinase targets .
- Docking Studies : AutoDock Vina or Schrödinger Suite evaluates binding poses in enzymatic pockets (e.g., cyclin-dependent kinases) .
Software Tools : Gaussian (DFT), GROMACS (MD), and PyMOL (visualization) .
Advanced: How can stability studies be designed to assess degradation under varying conditions?
Methodological Answer:
- Forced Degradation : Expose the compound to heat (40–60°C), humidity (75% RH), and UV light (254 nm) to identify degradation products .
- Analytical Monitoring : HPLC-PDA tracks purity changes; HRMS identifies degradation byproducts (e.g., hydrolyzed cyclobutane carbonyl groups) .
- Kinetic Modeling : Arrhenius plots predict shelf life under accelerated conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
